2-[3-cyano-4-ethoxy-5-hydroxy-5-(trifluoromethyl)-1H-pyrrol-2-ylidene]propanedinitrile

• IUPAC Name: 2-[3-cyano-4-ethoxy-5-hydroxy-5-(trifluoromethyl)-1H-pyrrol-2-ylidene]propanedinitrile
• InChI: InChI=1S/C11H7F3N4O2/c1-2-20-9-7(5-17)8(6(3-15)4-16)18-10(9,19)11(12,13)14/h18-19H,2H2,1H3
• InChI Key: YJLXJMGMENFJQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C#N)C#N)NC1(C(F)(F)F)O)C#N
• Molecular Formula: C11H7F3N4O2
• Molecular Weight: 284.19 g/mol

Description

2-[3-cyano-4-ethoxy-5-hydroxy-5-(trifluoromethyl)-1H-pyrrol-2-ylidene]propanedinitrile is a useful research compound. Its molecular formula is C11H7F3N4O2 and its molecular weight is 284.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chromophore Development

2-[3-Cyano-4-ethoxy-5-hydroxy-5-(trifluoromethyl)-1H-pyrrol-2-ylidene]propanedinitrile and its derivatives have been extensively studied for their synthesis and properties as chromophores. Belikov et al. (2018) synthesized novel functionalized analogs of this compound, which are of interest as a promising approach to a novel group of push–pull chromophores (Belikov, Fedoseev, Ievlev, & Ershov, 2018). Similarly, research by the same group in 2019 on tricyanofuran derivatives containing a 2-vinylphenol fragment highlighted their solid-state fluorescence properties, which could have implications in the development of new photoluminescent materials (Belikov, Fedoseev, Ievlev, & Ershov, 2019).

Chemical Synthesis and Compound Development

The compound and its derivatives have been explored for chemical synthesis and compound development. For example, Dawadi and Lugtenburg (2011) reported the efficient synthesis of ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate, highlighting the versatility of these compounds in generating a variety of pyrrole derivatives (Dawadi & Lugtenburg, 2011). Gainsford et al. (2007) focused on the geometry and bond-length alternation in nonlinear optical materials, indicating the potential use of these compounds in optical applications (Gainsford, Bhuiyan, & Kay, 2007).

Advanced Material Synthesis

Research has also been directed towards advanced material synthesis using these compounds. Jin et al. (2013) described the synthesis of multidentate ligands based on this compound for constructing diverse structural Ag(I) supramolecular complexes, demonstrating enhanced luminescence properties. This suggests potential applications in material sciences, particularly in the creation of luminescent materials (Jin, Zhang, Wang, Zhu, Yan, Zhang, Wu, Tian, & Zhou, 2013).